Cas no 1359503-49-3 (1-(3-cyano-6-methylquinolin-4-yl)-N-(3-methoxyphenyl)methylpiperidine-4-carboxamide)

• Product Name: 1-(3-cyano-6-methylquinolin-4-yl)-N-(3-methoxyphenyl)methylpiperidine-4-carboxamide
• CAS No: 1359503-49-3
• MF: C₂₅H₂₆N₄O₂
• MW: 414.499545574188
• CID: 5991638
• PubChem ID: 53002643
• Update Time: 2025-05-19

1-(3-cyano-6-methylquinolin-4-yl)-N-(3-methoxyphenyl)methylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyano-6-methylquinolin-4-yl)-N-(3-methoxyphenyl)methylpiperidine-4-carboxamide
• 1-(3-CYANO-6-METHYLQUINOLIN-4-YL)-N-[(3-METHOXYPHENYL)METHYL]PIPERIDINE-4-CARBOXAMIDE
• AKOS021915424
• 1359503-49-3
• F6548-0740
• 1-(3-cyano-6-methylquinolin-4-yl)-N-(3-methoxybenzyl)piperidine-4-carboxamide

• Inchi： 1S/C25H26N4O2/c1-17-6-7-23-22(12-17)24(20(14-26)16-27-23)29-10-8-19(9-11-29)25(30)28-15-18-4-3-5-21(13-18)31-2/h3-7,12-13,16,19H,8-11,15H2,1-2H3,(H,28,30)
• InChI Key： XAXGUDBYSXTQII-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2C(C#N)=CN=C3C=CC(C)=CC=23)CC1)NCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 414.20557608g/mol
• Monoisotopic Mass: 414.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 78.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 1-(3-cyano-6-methylquinolin-4-yl)-N-(3-methoxyphenyl)methylpiperidine-4-carboxamide

Comprehensive Overview of 1-(3-cyano-6-methylquinolin-4-yl)-N-(3-methoxyphenyl)methylpiperidine-4-carboxamide (CAS No. 1359503-49-3)

1-(3-cyano-6-methylquinolin-4-yl)-N-(3-methoxyphenyl)methylpiperidine-4-carboxamide (CAS No. 1359503-49-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a quinoline core, a piperidine ring, and a methoxyphenyl group, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their role in modulating cellular signaling pathways.

The structural complexity of 1-(3-cyano-6-methylquinolin-4-yl)-N-(3-methoxyphenyl)methylpiperidine-4-carboxamide allows it to interact with multiple biological targets. Its cyano group and methylquinoline moiety contribute to its binding affinity, while the piperidine-4-carboxamide segment enhances solubility and bioavailability. These properties make it a promising subject for drug discovery, especially in the fields of oncology and neurology, where targeted therapies are in high demand.

Recent studies highlight the growing interest in quinoline derivatives due to their broad-spectrum biological activities. The incorporation of a 3-methoxyphenyl group in this compound further diversifies its potential applications, including its use in anti-inflammatory and antimicrobial research. As the pharmaceutical industry continues to explore novel small molecules, 1359503-49-3 stands out as a compound with significant untapped potential.

From a synthetic chemistry perspective, the preparation of 1-(3-cyano-6-methylquinolin-4-yl)-N-(3-methoxyphenyl)methylpiperidine-4-carboxamide involves multi-step organic reactions, including condensation, cyclization, and amide coupling. These processes require precise control over reaction conditions to ensure high yield and purity. The compound's CAS number (1359503-49-3) serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases.

The demand for kinase inhibitors and small-molecule modulators has surged in recent years, driven by advancements in personalized medicine. 1-(3-cyano-6-methylquinolin-4-yl)-N-(3-methoxyphenyl)methylpiperidine-4-carboxamide aligns with this trend, offering researchers a tool to investigate signal transduction pathways and develop targeted therapies. Its molecular weight and logP value further support its suitability for drug development.

In addition to its pharmaceutical applications, 1359503-49-3 is also studied for its potential in material science. The quinoline scaffold is known for its luminescent properties, making it valuable in the design of organic light-emitting diodes (OLEDs) and sensors. This dual applicability underscores the compound's versatility and broadens its appeal across interdisciplinary research fields.

As the scientific community continues to explore the properties of 1-(3-cyano-6-methylquinolin-4-yl)-N-(3-methoxyphenyl)methylpiperidine-4-carboxamide, its CAS number (1359503-49-3) remains a critical reference for researchers. The compound's unique structure and diverse functionalities position it as a valuable asset in both academic and industrial settings. Future studies may uncover additional applications, further solidifying its importance in modern chemistry.

For researchers seeking high-quality quinoline derivatives, 1359503-49-3 represents a compelling option. Its well-documented synthesis and characterization ensure reproducibility, while its bioactive potential opens doors to innovative therapeutic strategies. Whether investigating kinase inhibition or exploring material properties, this compound offers a wealth of opportunities for scientific advancement.

In summary, 1-(3-cyano-6-methylquinolin-4-yl)-N-(3-methoxyphenyl)methylpiperidine-4-carboxamide (CAS No. 1359503-49-3) is a multifaceted compound with significant promise in drug discovery and material science. Its structural features, combined with its biological activity, make it a subject of ongoing research and development. As the scientific landscape evolves, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and medicine.